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For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium telluride (Na₂Te) is an inorganic compound that has garnered significant interest in

various scientific fields due to its unique chemical properties and reactivity. As a powerful

reducing agent and a versatile precursor for the synthesis of a wide range of tellurium-

containing compounds, Na₂Te plays a crucial role in organic synthesis, materials science, and

potentially in the development of novel therapeutic agents. This technical guide provides an in-

depth overview of the history, discovery, properties, synthesis, and applications of sodium
telluride, tailored for a scientific audience.

History and Discovery
The history of sodium telluride is intrinsically linked to the discovery of the element tellurium

itself.

Discovery of Tellurium:

In 1782, the Austrian mineralogist Franz-Joseph Müller von Reichenstein, while investigating a

gold ore from Transylvania, encountered a substance with unusual properties. After thorough

investigation, he concluded it was a new element. His findings, however, were not widely

recognized until 1798, when the German chemist Martin Heinrich Klaproth independently
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isolated and confirmed the new element, naming it "tellurium" after the Latin word tellus,

meaning "earth".

First Synthesis of Sodium Telluride:

While a definitive first synthesis of sodium telluride is not explicitly documented with a specific

date and discoverer, the foundational work on tellurium and its compounds was extensively

carried out by the Swedish chemist Jöns Jacob Berzelius in the 1820s and 1830s. His

comprehensive investigations into the chemistry of tellurium included the study of its reactions

with alkali metals. Early research into sodium-tellurium complexes in liquid ammonia solutions

provided the first quantitative insights into their nature. It is widely accepted within the scientific

community that Berzelius was the first to synthesize sodium telluride through the direct

reaction of sodium and tellurium, a method that remains a fundamental approach to its

preparation.

Physicochemical Properties
Sodium telluride is a white, crystalline solid when pure, though it often appears as a gray or

purplish powder due to its high sensitivity to air and moisture, which causes oxidation to

elemental tellurium.[1] It is a challenging material to handle due to its reactivity.

Quantitative Data
The key physical and chemical properties of sodium telluride are summarized in the table

below for easy reference and comparison.
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Property Value

Chemical Formula Na₂Te

Molar Mass 173.58 g/mol

Appearance White hygroscopic powder (pure)

Density 2.90 g/cm³

Melting Point 953 °C (1747 °F; 1226 K)

Boiling Point Decomposes

Solubility in Water Very soluble, reacts

Crystal Structure Antifluorite (cubic)

Oxidation State of Te -2

Experimental Protocols: Synthesis of Sodium
Telluride
Several methods have been developed for the synthesis of sodium telluride, ranging from the

historical direct reaction to more modern approaches utilizing milder reducing agents. Due to

the air-sensitivity of sodium telluride, all syntheses must be conducted under an inert

atmosphere (e.g., nitrogen or argon).

Historical Method: Reduction of Tellurium with Sodium
in Liquid Ammonia
This classic method, likely similar to the one first employed by Berzelius, remains a common

laboratory-scale synthesis.

Methodology:

Apparatus Setup: A three-necked flask equipped with a dry ice condenser, a gas inlet for

inert gas, and a stirring bar is assembled and flame-dried.
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Reaction Initiation: Anhydrous liquid ammonia is condensed into the flask at -78 °C (dry

ice/acetone bath).

Addition of Reactants: Elemental tellurium powder is added to the liquid ammonia with

stirring. Small, clean pieces of sodium metal are then added portion-wise.

Reaction Progression: The reaction mixture will initially turn blue due to the solvated

electrons from the sodium. As the reaction proceeds, the blue color will fade, and a colorless

or pale yellow solution of sodium telluride will be formed. The reaction is typically complete

when the blue color no longer persists.

Work-up: The liquid ammonia is allowed to evaporate under a stream of inert gas, leaving

behind solid sodium telluride. The product should be used immediately or stored under a

rigorously inert atmosphere.

Logical Flow of Historical Synthesis:

Apparatus Setup Reaction Work-up

Three-necked flask

Dry ice condenser

Inert gas inlet Condense liquid NH₃ Add Te powder Add Na metal Stir at -78 °C Evaporate NH₃ Obtain solid Na₂Te

Elemental Tellurium (Te)

Sodium Telluride (Na₂Te)

Sodium Borohydride (NaBH₄) Anhydrous Solvent (e.g., DMF) Heating (e.g., 80 °C)
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Organic Synthesis Materials Science

Drug Development (via Organo-Te)

Sodium Telluride (Na₂Te)

Reducing Agent Organotellurium Compounds Semiconductors (e.g., CdTe) Metal Telluride Nanoparticles

Enzyme Inhibitors Anticancer Agents
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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